Cas no 1428363-32-9 (1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide)

• Product Name: 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide
• CAS No: 1428363-32-9
• MF: C₁₄H₁₉N₃O₅S₂
• MW: 373.447760820389
• CID: 6360327
• PubChem ID: 71785609
• Update Time: 2025-05-20

1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide
• 1428363-32-9
• VU0532960-1
• 1-(CYCLOPROPANESULFONYL)-N-(3-METHANESULFONAMIDOPHENYL)AZETIDINE-3-CARBOXAMIDE
• F6125-3239
• 1-(cyclopropylsulfonyl)-N-(3-(methylsulfonamido)phenyl)azetidine-3-carboxamide
• AKOS024533203

• Inchi： 1S/C14H19N3O5S2/c1-23(19,20)16-12-4-2-3-11(7-12)15-14(18)10-8-17(9-10)24(21,22)13-5-6-13/h2-4,7,10,13,16H,5-6,8-9H2,1H3,(H,15,18)
• InChI Key： YPOPTRALVNPSHG-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CC(C(NC2=CC=CC(NS(C)(=O)=O)=C2)=O)C1

Computed Properties

• Exact Mass: 373.07661306g/mol
• Monoisotopic Mass: 373.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide

Introduction to 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide (CAS No. 1428363-32-9)

The compound 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide, identified by its CAS number 1428363-32-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropylsulfonyl group and a N-[3-(methanesulfonamido)phenyl] moiety contributes to its unique chemical properties, making it a promising candidate for further exploration in therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating azetidine scaffolds. Azetidine derivatives are known for their versatility in drug design, offering a balance between structural complexity and biological activity. The specific modification of 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide with a sulfonyl group and a methanesulfonamido-phenyl substituent enhances its interaction with biological targets, potentially leading to novel pharmacological effects.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Current research indicates that sulfonyl-containing molecules often exhibit potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The cyclopropylsulfonyl moiety in this compound may further enhance its binding affinity to these enzymes, thereby improving therapeutic efficacy.

Moreover, the N-[3-(methanesulfonamido)phenyl] part of the molecule introduces a polar group that can interact with biological targets through hydrogen bonding and electrostatic interactions. This feature is particularly valuable in drug design, as it allows for fine-tuning of the compound's pharmacokinetic properties. Studies have shown that methanesulfonamido derivatives often exhibit improved solubility and bioavailability, which are critical factors for successful drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental trials. The structure of 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide has been subjected to molecular docking simulations, which suggest potential interactions with various protein targets. These simulations have highlighted its potential as an inhibitor of kinases and other enzymes involved in tumor progression.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylsulfonyl group requires specialized methodologies to achieve optimal regioselectivity. Similarly, the attachment of the N-[3-(methanesulfonamido)phenyl] moiety necessitates careful consideration of functional group transformations to maintain structural integrity.

In clinical settings, the compound is being evaluated for its potential as an anti-cancer agent. Preliminary studies have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways. The dual functionality provided by the sulfonyl and methanesulfonamido groups allows for multiple points of interaction with target proteins, potentially leading to synergistic effects that enhance therapeutic outcomes.

The pharmacological profile of 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide also suggests applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. By inhibiting pro-inflammatory cytokines and enzymes, this compound may offer a novel approach to managing chronic inflammation without the side effects associated with traditional anti-inflammatory drugs.

From a chemical biology perspective, this molecule provides valuable insights into the design of heterocyclic scaffolds for drug development. Its unique structural features make it an excellent tool for studying enzyme mechanisms and developing inhibitors with high specificity. Researchers are particularly interested in how the cyclopropylsulfonyl group influences binding affinity and how it can be modified to improve drug-like properties.

The future prospects for this compound are promising, with ongoing research focused on optimizing its synthesis and exploring new therapeutic applications. Advances in synthetic methodologies may enable the production of analogues with enhanced potency and reduced toxicity. Additionally, computational modeling techniques will continue to play a crucial role in guiding experimental efforts toward discovering new drug candidates.

In conclusion, 1-cyclopropylsulfonyl-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide (CAS No. 1428363-32-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating cancer and inflammatory diseases. As research progresses, this compound is likely to play an increasingly important role in developing next-generation therapeutics.